(Z)-2-bromo-N-(3-(2-ethoxyethyl)-6-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 2-bromo-N-[3-(2-ethoxyethyl)-6-methoxy-1,3-benzothiazol-2-ylidene]benzamide
• InChI: InChI=1S/C19H19BrN2O3S/c1-3-25-11-10-22-16-9-8-13(24-2)12-17(16)26-19(22)21-18(23)14-6-4-5-7-15(14)20/h4-9,12H,3,10-11H2,1-2H3
• InChI Key: KJTNUWAXXMLKIN-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C19H19BrN2O3S
• Molecular Weight: 435.3 g/mol

Description

Benzothiazole and its derivatives are a class of heterocyclic compounds with a wide range of therapeutic applications. They have been found to possess various biological properties, including antioxidant, anticancer, anti-inflammatory, analgesic, and acetylcholinesterase inhibitory activities.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various methods. One common method is the copper (I) catalyzed azide-alkyne cycloaddition reaction. The structure of the synthesized derivatives can be examined using techniques such as FTIR, 1H, 13C-NMR, and HRMS.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques, including FTIR, 1H, 13C-NMR, and HRMS.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo various chemical reactions. For instance, they can be used in the formation (synthesis) of 1,4-disubstituted 1,2,3-triazoles from azides and terminal alkynes.

Scientific Research Applications

Anti-Tubercular Activity

• . These compounds have been synthesized using various pathways, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, and microwave irradiation.

Anticonvulsant Properties

• .

Antimicrobial Activity

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Future Directions

Benzothiazole derivatives are a promising class of compounds with a wide range of potential therapeutic applications. Future research may focus on designing and synthesizing new benzothiazole derivatives with improved pharmacological profiles.